Cas no 188624-04-6 (1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylethyl)-)

1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylethyl)- structure
188624-04-6 structure
Product Name:1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylethyl)-
CAS No:188624-04-6
MF:C6H9ClN4
MW:172.61545920372
MDL:MFCD19544134
CID:1380043
PubChem ID:11116532
Update Time:2025-04-20

1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylethyl)-
    • 4-CHLORO-6-ISOPROPYL-1,3,5-TRIAZIN-2-AMINE
    • 2-Chloro-4-(Iso-Propyl)-6-Amino-1,3,5-Triazine
    • 2-Chloro-4-(Iso-Propyl)-6-Amino-1,3,5-Triazine(WXC01050)
    • AKOS015943134
    • 188624-04-6
    • GKQHKHCDLXKVTK-UHFFFAOYSA-N
    • 2-amino4-chloro-6-isopropyl-1,3,5-triazine
    • SCHEMBL6247828
    • CS-0333751
    • 4-chloro-6-propan-2-yl-1,3,5-triazin-2-amine
    • 2-amino-4-chloro-6-isopropyl-1,3,5-triazine
    • SB73563
    • 2-amino-4-chloro-6-isopropyl-s-triazine
    • W11897
    • 2-Chloro-4-(i-propyl)-6-amino-1,3,5-triazine
    • MFCD19544134
    • AS-54992
    • MDL: MFCD19544134
    • Inchi: 1S/C6H9ClN4/c1-3(2)4-9-5(7)11-6(8)10-4/h3H,1-2H3,(H2,8,9,10,11)
    • InChI Key: GKQHKHCDLXKVTK-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N)N=C(C(C)C)N=1

Computed Properties

  • Exact Mass: 172.05177
  • Monoisotopic Mass: 172.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.69

1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylethyl)- Pricemore >>

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